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Compound of Interest

Compound Name: N-(Phenylseleno)phthalimide

Cat. No.: B1200444 Get Quote

CAS Number: 71098-8-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(Phenylseleno)phthalimide
(NPSP), a versatile and efficient electrophilic selenium reagent. This document details its

chemical and physical properties, synthesis, and key applications in organic synthesis, with a

focus on experimental protocols and reaction mechanisms.

Compound Identification and Properties
N-(Phenylseleno)phthalimide is an organoselenium compound widely utilized as a source of

the phenylseleno group (PhSe) in various chemical transformations.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 71098-8-9[1]

Molecular Formula C₁₄H₉NO₂Se[1][2]

IUPAC Name 2-(phenylselanyl)isoindole-1,3-dione[2]

Synonyms
NPSP, N-Phenylselenylphthalimide, 2-

(Phenylseleno)-1H-isoindole-1,3(2H)-dione

InChI Key TYZFQSLJTWPSDS-UHFFFAOYSA-N[1]

SMILES O=C1N([Se]c2ccccc2)C(=O)c3ccccc13[1]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 302.19 g/mol [1]

Appearance White to light yellow crystalline powder[3]

Melting Point 181-184 °C (lit.)[1]

Boiling Point 445.4 °C at 760 mmHg

Storage Temperature −20°C[1]

Solubility
Soluble in organic solvents such as CH₂Cl₂ and

acetonitrile.

Table 3: Spectroscopic Data

Spectrum Key Features

¹H NMR (DMSO-d₆) δ 7.85 (m), 11.38 (br s)[4]

IR (KBr pellet)
Characteristic C=O stretching of the imide

group.
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Synthesis of N-(Phenylseleno)phthalimide
NPSP is typically synthesized via a nucleophilic substitution reaction between potassium

phthalimide and benzeneselenenyl chloride.

Experimental Protocol: Synthesis of NPSP
Materials:

Potassium phthalimide

Benzeneselenenyl chloride

Hexane (anhydrous)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend

potassium phthalimide in anhydrous hexane.

To this suspension, add a solution of benzeneselenenyl chloride in anhydrous hexane

dropwise with stirring.

Continue stirring the reaction mixture at room temperature for several hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove potassium chloride.

Wash the filtrate with water to remove any remaining salts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/hexane) to yield N-(Phenylseleno)phthalimide as a crystalline solid. A reported

yield for this reaction is 87%.
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Reactants Reaction Conditions

Work-up & Purification

Products

Potassium Phthalimide

Filtration

N-(Phenylseleno)phthalimide

+ PhSeCl

Benzeneselenenyl Chloride Anhydrous HexaneInert Atmosphere Room Temperature

Aqueous Wash

Drying (Na₂SO₄)

Concentration

Recrystallization

Potassium Chloride
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Caption: Synthetic workflow for N-(Phenylseleno)phthalimide.
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Applications in Organic Synthesis
NPSP is a versatile reagent for the introduction of the phenylseleno group into organic

molecules. This moiety can then be further manipulated, for instance, through oxidative

elimination to form double bonds.

α-Selenenylation of Carbonyl Compounds
NPSP is widely used for the α-selenenylation of aldehydes and ketones, often catalyzed by an

organocatalyst like L-prolinamide.

Materials:

Cyclohexanone

N-(Phenylseleno)phthalimide (NPSP)

L-prolinamide (catalyst)

Dichloromethane (CH₂Cl₂)

Procedure:

To a solution of cyclohexanone (1.0 mmol) in dichloromethane (5 mL), add L-prolinamide

(0.02 mmol, 2 mol%).

Add N-(Phenylseleno)phthalimide (1.2 mmol) to the mixture.

Stir the reaction at room temperature and monitor its progress by TLC.

Upon completion, directly purify the reaction mixture by column chromatography on silica gel

to afford the α-phenylseleno ketone. High yields are typically obtained for this reaction.[5]
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Reactants Reaction Conditions

Key Intermediate

Product

Ketone/Aldehyde

Enamine Intermediate

+ Catalyst

N-(Phenylseleno)phthalimide

α-Phenylseleno
Carbonyl Compound

L-prolinamide or
 Pyrrolidine sulfonamide CH₂Cl₂ Room Temperature

+ NPSP

Click to download full resolution via product page

Caption: Catalytic cycle for α-selenenylation of carbonyls.

Hydroxyselenylation of Alkenes
NPSP can be used for the hydroxyselenylation of alkenes, which involves the addition of a

phenylseleno group and a hydroxyl group across the double bond. This reaction can be

catalyzed by acid.

Materials:

Styrene

N-(Phenylseleno)phthalimide (NPSP)

Camphorsulfonic acid (CSA) (catalytic amount)
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Water

Dichloromethane (DCM)

Procedure:

Dissolve styrene (1.0 mmol) and N-(Phenylseleno)phthalimide (1.1 mmol) in

dichloromethane.

Add water (2-3 equivalents) and a catalytic amount of camphorsulfonic acid.

Stir the mixture at room temperature.

Monitor the reaction by TLC.

Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate

solution.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by column chromatography to yield the corresponding β-hydroxy

selenide. Good to excellent yields are typically observed.[6]

Derivatization of Thiols for Mass Spectrometry
NPSP reacts rapidly and selectively with thiols, making it an excellent reagent for derivatizing

cysteine-containing peptides and proteins for mass spectrometric analysis. This modification

introduces a selenium tag that can aid in structural elucidation.

Materials:

Thiol-containing peptide

N-(Phenylseleno)phthalimide (NPSP)

Acetonitrile (ACN)
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Aqueous buffer (e.g., ammonium acetate)

Procedure:

Dissolve the thiol-containing peptide in an appropriate aqueous buffer.

Prepare a fresh solution of NPSP in acetonitrile.

Mix the peptide solution with the NPSP solution (a slight excess of NPSP, e.g., 1.1-2

equivalents per thiol group, is recommended).

The reaction is typically complete within seconds at room temperature.

The resulting solution containing the phenylseleno-derivatized peptide can be directly

analyzed by mass spectrometry (e.g., ESI-MS).

Reactants Reaction Conditions

Products

Thiol-containing
Peptide/Protein (R-SH)

Phenylseleno-derivatized
Peptide (R-S-SePh)

+ NPSP

N-(Phenylseleno)phthalimide Acetonitrile/Aqueous Buffer Room Temperature Seconds

Phthalimide
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Caption: Workflow for the derivatization of thiols with NPSP.

Safety and Handling
N-(Phenylseleno)phthalimide is a hazardous substance and should be handled with

appropriate safety precautions.

Table 4: Hazard Information

Hazard Statement Description

H301 + H331 Toxic if swallowed or if inhaled.[1]

H373
May cause damage to organs through

prolonged or repeated exposure.[1]

H410
Very toxic to aquatic life with long lasting effects.

[1]

Personal Protective Equipment (PPE):

Respiratory Protection: Use a dust mask type N95 (US) or type P2 (EN 143) respirator

cartridges.

Hand Protection: Wear suitable chemical-resistant gloves.

Eye Protection: Use chemical safety goggles and/or a face shield.

Skin and Body Protection: Wear appropriate protective clothing.

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.

Avoid formation of dust and aerosols.

Store in a tightly closed container in a dry and cool place, away from incompatible materials.

Recommended storage is at -20°C.[1]
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Conclusion
N-(Phenylseleno)phthalimide is a powerful and versatile reagent for the introduction of the

phenylseleno group in a variety of organic transformations. Its reactivity with carbonyl

compounds, alkenes, and thiols makes it a valuable tool for synthetic chemists. Proper

handling and safety precautions are essential when working with this compound. The detailed

protocols provided in this guide serve as a valuable resource for researchers utilizing NPSP in

their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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